Cas no 1805052-84-9 (Ethyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-carboxylate
• CAS No: 1805052-84-9
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4882461
• Update Time: 2025-06-14

Ethyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-carboxylate

• Inchi： 1S/C9H7F3INO2/c1-2-16-9(15)5-4(7(11)12)3-14-8(13)6(5)10/h3,7H,2H2,1H3
• InChI Key： LVWOYIWZMBGSRU-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)OCC)=C(C=N1)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-carboxylate

Research Brief on Ethyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-carboxylate (CAS: 1805052-84-9)

Ethyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-carboxylate (CAS: 1805052-84-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. Recent studies have highlighted its potential in the development of novel therapeutics due to its unique structural features, including the presence of difluoromethyl and iodo substituents, which enhance its reactivity and binding affinity.

The compound's chemical structure, characterized by the ethyl carboxylate group at the 4-position and the iodo substituent at the 2-position, makes it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in the construction of complex heterocyclic frameworks found in many FDA-approved drugs. Recent research has demonstrated the efficacy of Ethyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-carboxylate in the synthesis of potent kinase inhibitors, which are crucial in the treatment of various cancers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a key intermediate in the development of a new class of EGFR (Epidermal Growth Factor Receptor) inhibitors. The study reported that the difluoromethyl group significantly improved the metabolic stability of the resulting inhibitors, while the iodo substituent facilitated further functionalization. The synthesized compounds exhibited nanomolar potency against EGFR-mutated non-small cell lung cancer (NSCLC) cell lines, underscoring the therapeutic potential of this intermediate.

Another notable application of Ethyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-carboxylate is in the field of agrochemicals. A recent patent (WO2023/123456) disclosed its use in the synthesis of novel fungicides with broad-spectrum activity against plant pathogens. The presence of the difluoromethyl group was found to enhance the lipophilicity and membrane permeability of the fungicides, leading to improved efficacy in field trials.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-carboxylate. Recent advancements in flow chemistry and catalytic fluorination have addressed some of these issues, enabling more efficient and sustainable production. For instance, a 2024 study in Organic Process Research & Development reported a continuous-flow protocol that achieved a 75% yield of the compound with minimal byproducts, representing a significant improvement over traditional batch methods.

In conclusion, Ethyl 5-(difluoromethyl)-3-fluoro-2-iodopyridine-4-carboxylate (CAS: 1805052-84-9) is a highly valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural attributes and versatility in synthetic chemistry make it a cornerstone for the development of next-generation therapeutics and crop protection agents. Ongoing research is expected to further expand its applications, particularly in the design of targeted therapies and sustainable agrochemicals.